Cas no 2171210-10-7 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• CAS No: 2171210-10-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5966683
• PubChem ID: 165503349
• Update Time: 2025-10-28

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbutanoic acid
• EN300-1486422
• 2171210-10-7

• Inchi： 1S/C24H28N2O5/c1-4-20(22(27)26-21(14(2)3)23(28)29)25-24(30)31-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-21H,4,13H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)/t20-,21+/m1/s1
• InChI Key： ZYERUMWUQQBBNY-RTWAWAEBSA-N
• SMILES： O(C(N[C@H](CC)C(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid

Recent Advances in the Study of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid (CAS: 2171210-10-7)

The compound (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid (CAS: 2171210-10-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, which incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, is of particular interest due to its potential applications in peptide synthesis, drug development, and biomolecular engineering. Recent studies have explored its utility as a building block for the synthesis of complex peptides and its role in modulating biological activity.

One of the key findings from recent research is the compound's stability and reactivity under various synthetic conditions. A study published in the Journal of Peptide Science demonstrated that (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid exhibits excellent compatibility with solid-phase peptide synthesis (SPPS) methodologies. The Fmoc group, in particular, was shown to provide robust protection for the amino functionality, enabling high-yield synthesis of target peptides with minimal side reactions. This makes the compound a valuable tool for researchers developing novel peptide-based therapeutics.

Further investigations have highlighted the compound's potential in drug discovery. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid could serve as precursors for the development of protease inhibitors. The unique stereochemistry and functional groups of the compound allow for precise modulation of enzyme-substrate interactions, which is critical for designing inhibitors with high specificity and potency. These findings open new avenues for targeting diseases such as cancer and viral infections.

In addition to its synthetic and therapeutic applications, recent research has also explored the compound's role in biomolecular engineering. A team at the University of Cambridge published a study in Nature Chemical Biology detailing the use of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid as a scaffold for constructing peptide-based nanomaterials. The study demonstrated that the compound's structural features facilitate the formation of stable, self-assembling nanostructures with potential applications in drug delivery and tissue engineering.

Despite these promising developments, challenges remain in the large-scale production and application of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes and exploring novel derivatives with enhanced properties.

In conclusion, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid (CAS: 2171210-10-7) represents a versatile and valuable compound in the fields of peptide synthesis, drug discovery, and biomolecular engineering. Recent studies have underscored its utility as a building block for complex molecules and its potential in therapeutic applications. Future research will likely continue to uncover new uses for this compound, further solidifying its importance in chemical biology and pharmaceutical sciences.